Cas no 1261791-50-7 (ethyl 3-bromo-2-chlorobenzoate)

• Product Name: ethyl 3-bromo-2-chlorobenzoate
• CAS No: 1261791-50-7
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4583804
• PubChem ID: 75422419
• Update Time: 2025-10-31

ethyl 3-bromo-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-2-chlorobenzoate
• Benzoic acid, 3-bromo-2-chloro-, ethyl ester

• Inchi： 1S/C9H8BrClO2/c1-2-13-9(12)6-4-3-5-7(10)8(6)11/h3-5H,2H2,1H3
• InChI Key： FDVSBPVGYUMGND-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(Br)=C1Cl

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 3-bromo-2-chlorobenzoate

Introduction to Ethyl 3-bromo-2-chlorobenzoate (CAS No. 1261791-50-7)

Ethyl 3-bromo-2-chlorobenzoate (CAS No. 1261791-50-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique bromo and chloro substituents on a benzoate backbone, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its structural features make it particularly valuable for exploring new chemical entities and enhancing the efficacy of therapeutic agents.

The ethyl 3-bromo-2-chlorobenzoate molecule is derived from benzoic acid, where bromine and chlorine atoms are strategically positioned at the 3rd and 2nd positions, respectively. This substitution pattern imparts distinct reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These properties have made it a preferred building block in medicinal chemistry, particularly for designing small-molecule inhibitors targeting various biological pathways.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, often relying on structurally diverse compounds to modulate biological processes. The use of halogenated benzoates like ethyl 3-bromo-2-chlorobenzoate has been instrumental in this regard. For instance, studies have demonstrated its utility in synthesizing novel kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromo and chloro groups enhance binding affinity by forming multiple interactions with the target protein, improving drug potency.

One of the most compelling aspects of ethyl 3-bromo-2-chlorobenzoate is its role in developing antiviral agents. The increasing prevalence of viral infections has driven research into new chemical scaffolds capable of disrupting viral replication cycles. Researchers have leveraged the reactivity of this compound to create derivatives that inhibit viral proteases and polymerases. Preliminary findings suggest that certain analogs exhibit promising antiviral activity, making them attractive candidates for further development.

The synthesis of ethyl 3-bromo-2-chlorobenzoate involves a multi-step process that begins with the bromination and chlorination of benzoic acid derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for greater control over regioselectivity, ensuring the precise placement of substituents on the aromatic ring.

The pharmacological potential of ethyl 3-bromo-2-chlorobenzoate extends beyond antiviral applications. It has been explored as a precursor in the development of neuroprotective agents and anti-inflammatory drugs. The ability to modify its structure enables chemists to fine-tune its biological activity, leading to compounds with enhanced selectivity and reduced side effects. This flexibility underscores its importance as a pharmacophore in drug discovery.

In addition to its pharmaceutical applications, ethyl 3-bromo-2-chlorobenzoate finds utility in materials science. Its halogenated aromatic structure makes it a suitable candidate for designing organic semiconductors and light-emitting diodes (LEDs). These materials are critical for developing next-generation electronic devices, including flexible displays and solar cells. The compound's ability to absorb and emit light across specific wavelengths has been harnessed to create efficient optoelectronic materials.

The environmental impact of using halogenated compounds like ethyl 3-bromo-2-chlorobenzoate is also a subject of ongoing research. While these compounds offer significant benefits in drug development and material science, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Such initiatives align with global efforts to promote sustainable chemistry practices.

In conclusion, ethyl 3-bromo-2-chlorobenzoate (CAS No. 1261791-50-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse functionalization strategies, making it an invaluable tool for researchers seeking to develop innovative solutions to complex challenges. As scientific understanding advances, the potential uses of this compound are expected to expand further, driving progress across multiple disciplines.